Cas no 1256360-07-2 (1-(Isopropoxycarbonyl)pyrrole-3-boronic acid, pinacol ester)

• Product Name: 1-(Isopropoxycarbonyl)pyrrole-3-boronic acid, pinacol ester
• CAS No: 1256360-07-2
• MF: C₁₄H₂₂BNO₄
• MW: 279.13978433609
• MDL: MFCD16036145
• CID: 1218342
• PubChem ID: 53217227
• Update Time: 2025-04-20

1-(Isopropoxycarbonyl)pyrrole-3-boronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• Propan-2-yl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrole-1-carboxylate
• 1-(ISOPROPOXYCARBONYL)PYRROLE-3-BORONIC ACID, PINACOL ESTER
• BS-19927
• 1H-Pyrrole-1-carboxylic acid, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1-methylethyl ester
• 1256360-07-2
• ISOPROPYL3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-PYRROLE-1-CARBOXYLATE
• CS-0176724
• SB63969
• MFCD16036145
• A890084
• DTXSID80682328
• DB-362996
• ISOPROPYL 3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-PYRROLE-1-CARBOXYLATE
• 1-(Isopropoxycarbonyl)pyrrole-3-boronic acid pinacol ester
• Propan-2-yl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1-carboxylate
• 1-(Isopropoxycarbonyl)pyrrole-3-boronic acid, pinacol ester

• MDL： MFCD16036145
• Inchi： 1S/C14H22BNO4/c1-10(2)18-12(17)16-8-7-11(9-16)15-19-13(3,4)14(5,6)20-15/h7-10H,1-6H3
• InChI Key： MSGYSVHMKDSIFV-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN(C(=O)OC(C)C)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 279.16400
• Monoisotopic Mass: 279.164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• PSA: 49.69000
• LogP: 2.18040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives